2-(benzylthio)-4-(2-chloro-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one

• IUPAC Name: (4Z)-2-benzylsulfanyl-4-[(2-chloro-4,5-dimethoxyphenyl)methylidene]-1,3-thiazol-5-one
• InChI: InChI=1S/C19H16ClNO3S2/c1-23-16-9-13(14(20)10-17(16)24-2)8-15-18(22)26-19(21-15)25-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3/b15-8-
• InChI Key: CIQCLNBOVJPTFN-NVNXTCNLSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=C2C(=O)SC(=N2)SCC3=CC=CC=C3)Cl)OC
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=C\2/C(=O)SC(=N2)SCC3=CC=CC=C3)Cl)OC
• Molecular Formula: C19H16ClNO3S2
• Molecular Weight: 405.9 g/mol

Description

2-(benzylthio)-4-(2-chloro-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and has been used in a range of laboratory experiments to investigate its mechanisms of action and potential therapeutic uses.

Mechanism of Action

The mechanism of action of 2-(benzylthio)-4-(2-chloro-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one is not fully understood, but it is believed to involve the inhibition of various cellular processes, including DNA synthesis and protein synthesis. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, suggesting that it may have potential as an anticancer agent.
Biochemical and Physiological Effects:
2-(benzylthio)-4-(2-chloro-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one has a variety of biochemical and physiological effects, including the inhibition of various enzymes and the induction of apoptosis in cancer cells. This compound has also been shown to have antimicrobial properties, and may have potential as a treatment for various infectious diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(benzylthio)-4-(2-chloro-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one in laboratory experiments is its high potency and specificity, which allows for precise targeting of specific cellular processes. However, one of the main limitations of this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving 2-(benzylthio)-4-(2-chloro-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one, including further studies of its potential as an anticancer agent, its potential as a treatment for infectious diseases, and its potential as a diagnostic tool for various diseases. Additionally, further studies are needed to fully understand the mechanisms of action of this compound, and to identify any potential side effects or limitations associated with its use.

Scientific Research Applications

2-(benzylthio)-4-(2-chloro-4,5-dimethoxybenzylidene)-1,3-thiazol-5(4H)-one has been used in a wide range of scientific research applications, including studies of its potential as an anticancer agent, an antimicrobial agent, and a potential treatment for Alzheimer's disease. This compound has also been studied for its potential as a diagnostic tool for various diseases, as well as for its potential as a tool for studying the mechanisms of various biological processes.